![molecular formula C16H11BBr2N2 B1398752 2-(3,5-Dibromophenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine CAS No. 1098071-09-0](/img/structure/B1398752.png)
2-(3,5-Dibromophenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine
Overview
Description
“2-(3,5-Dibromophenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine” is a compound that belongs to the class of BODIPY-derived dyes . It is a hybrid inorganic/organic benzene and is isoelectronic to pyridine . It shows analogies to pyridine in both its spectroscopic properties and reactivity .
Synthesis Analysis
The synthesis of a similar compound, 1,3,2,5-diazadiborinine (B2C2N2R6), has been reported . The process involves the ring expansion of a borole with an organic azide . For the synthesis of a related BODIPY dye, the as-synthesized 2-ethyl-5,5-difluoro-1,3,7,8-tetramethyl-5H-4l4,5l4-dipyrrolo[1,2-c:2’,1’-f][1,3,2]diazaborinine was dissolved in CH2Cl2, and then under an ice bath, BF3·Et2O and DDQ were slowly added .Scientific Research Applications
Anticancer Activity
The 3,5-dibromophenyl group has been utilized in the synthesis of imidazolium salts and their corresponding gold (I) N-heterocyclic carbene (Au-NHC) complexes. These compounds have shown potent activity against ovarian cancer cells (OVCAR-8) at low micromolar concentrations . The presence of the 3,5-dibromophenyl moiety may contribute to the overall effectiveness of such complexes in inducing apoptosis in cancer cells.
Supramolecular Chemistry
The structural features of 3,5-dibromophenyl-functionalized compounds facilitate interesting supramolecular interactions. X-ray diffraction studies of such compounds have revealed intra- and intermolecular interactions, including bromine…π interactions with imidazolyl and arene rings . These interactions are crucial for the design of new materials with specific properties.
Mitochondrial Targeting Agents
The lipophilic nature of compounds containing 3,5-dibromophenyl groups makes them suitable for targeting mitochondria within cells . This property is particularly useful in the development of new therapeutic agents that can selectively accumulate in the mitochondria of cancer cells, leading to apoptosis.
Inhibition of Thioredoxin Reductase
Gold-NHC complexes functionalized with 3,5-dibromophenyl substituents have been proposed to inhibit the activity of mitochondrial thioredoxin reductase (TrxR) . TrxR is an important enzyme in regulating the cellular redox system, and its inhibition can lead to the generation of reactive oxygen species, triggering apoptosis.
Development of Lipophilic Cations
The 3,5-dibromophenyl moiety can be incorporated into the structure of delocalized lipophilic cations (DLCs). These cations have potential applications in cancer therapy due to their ability to accumulate in mitochondria and induce cell death .
properties
IUPAC Name |
3-(3,5-dibromophenyl)-2,4-diaza-3-boratricyclo[7.3.1.05,13]trideca-1(12),5,7,9(13),10-pentaene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11BBr2N2/c18-12-7-11(8-13(19)9-12)17-20-14-5-1-3-10-4-2-6-15(21-17)16(10)14/h1-9,20-21H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXQGDSINLARUOY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(NC2=CC=CC3=C2C(=CC=C3)N1)C4=CC(=CC(=C4)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11BBr2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40726212 |
Source
|
| Record name | 2-(3,5-Dibromophenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40726212 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
401.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,5-Dibromophenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine | |
CAS RN |
1098071-09-0 |
Source
|
| Record name | 2-(3,5-Dibromophenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40726212 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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